Cas no 1804067-82-0 (3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1804067-82-0
• MF: C₁₁H₉Br₂F₃O
• MW: 373.991772413254
• CID: 4978133
• Update Time: 2025-10-28

3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O/c12-5-4-9(17)10-7(6-13)2-1-3-8(10)11(14,15)16/h1-3H,4-6H2
• InChI Key： AZVJJIVGDAWBKN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(F)(F)F)=C1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one

3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one: A Comprehensive Overview

The compound 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804067-82-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a bromine atom at the third position of the propanone chain and a substituted phenyl group attached to the first carbon. The phenyl group itself is further substituted with a bromomethyl group at the second position and a trifluoromethyl group at the sixth position, making this molecule highly functionalized and versatile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and ketone formation techniques. Researchers have demonstrated that the presence of electron-withdrawing groups, such as the trifluoromethyl group, significantly enhances the reactivity of the aromatic ring, facilitating substitution reactions. This has opened new avenues for its use as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating various diseases.

The structural complexity of 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one makes it an ideal candidate for exploring supramolecular chemistry. Studies have shown that this compound can form stable hydrogen bonds and π-π interactions with other molecules, making it a promising component in self-assembling systems. These properties are particularly valuable in the development of advanced materials, such as stimuli-responsive polymers and nanocomposites.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, recent research has highlighted its potential as an inhibitor of kinase enzymes, which are crucial targets in cancer therapy. The bromine atoms in its structure contribute to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

Moreover, the trifluoromethyl group imparts unique electronic properties to the molecule, making it resistant to metabolic degradation. This characteristic is highly desirable in drug design, as it increases bioavailability and extends the duration of action. Preliminary pharmacokinetic studies have demonstrated favorable absorption profiles for this compound, further supporting its potential as a therapeutic agent.

From an environmental perspective, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its ecological impact. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804067-82-0) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for advancing research in organic synthesis, medicinal chemistry, and materials science. As ongoing studies continue to unravel its properties and applications, this compound is poised to play a pivotal role in shaping future innovations.